Cas no 1016532-76-5 (4-(propylsulfamoyl)benzene-1-sulfonyl chloride)

• Product Name: 4-(propylsulfamoyl)benzene-1-sulfonyl chloride
• CAS No: 1016532-76-5
• MF: C₉H₁₂ClNO₄S₂
• MW: 297.778879165649
• MDL: MFCD09810487
• CID: 4566849
• PubChem ID: 18071970
• Update Time: 2025-09-28

4-(propylsulfamoyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(propylsulfamoyl)benzene-1-sulfonyl chloride

• MDL： MFCD09810487
• Inchi： 1S/C9H12ClNO4S2/c1-2-7-11-17(14,15)9-5-3-8(4-6-9)16(10,12)13/h3-6,11H,2,7H2,1H3
• InChI Key： OCJMNPQFOAGECF-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(S(NCCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 296.989628g/mol
• Monoisotopic Mass: 296.989628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 297.8g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 97.1Ų